Cas no 2274106-39-5 ((4-Bromo-2-methoxyphenyl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (4-Bromo-2-methoxyphenyl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2274106-39-5
• MF: C₁₅H₁₅BrO₄S
• MW: 371.246202707291
• CID: 6363910
• PubChem ID: 165760532
• Update Time: 2025-06-29

(4-Bromo-2-methoxyphenyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-methoxyphenyl)methyl 4-methylbenzene-1-sulfonate
• EN300-7065410
• 2274106-39-5
• (4-Bromo-2-methoxyphenyl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C15H15BrO4S/c1-11-3-7-14(8-4-11)21(17,18)20-10-12-5-6-13(16)9-15(12)19-2/h3-9H,10H2,1-2H3
• InChI Key： HIHJUCNUBWKCOT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)COS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 369.98744g/mol
• Monoisotopic Mass: 369.98744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61Ų

Additional information on (4-Bromo-2-methoxyphenyl)methyl 4-methylbenzene-1-sulfonate

Introduction to (4-Bromo-2-methoxyphenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2274106-39-5)

Compound with the chemical name (4-Bromo-2-methoxyphenyl)methyl 4-methylbenzene-1-sulfonate and a CAS number of 2274106-39-5 represents a significant molecule in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromo and methoxy substituents on the phenyl ring, coupled with the sulfonate group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The structural motif of (4-Bromo-2-methoxyphenyl)methyl 4-methylbenzene-1-sulfonate is particularly intriguing from a chemical perspective. The bromo group at the 4-position and the methoxy group at the 2-position of the phenyl ring introduce specific electronic and steric properties that can influence its reactivity and interactions with biological targets. Additionally, the sulfonate group at the 1-position of the second phenyl ring enhances its solubility in polar solvents, making it more amenable for various chemical transformations and biological assays.

In recent years, there has been a growing interest in developing novel scaffolds for drug discovery. The compound (4-Bromo-2-methoxyphenyl)methyl 4-methylbenzene-1-sulfonate fits well within this context, as its unique structure provides a rich platform for medicinal chemists to explore. For instance, the bromo group can be readily displaced through nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This flexibility is crucial in generating libraries of compounds for high-throughput screening (HTS) to identify potential lead candidates.

Moreover, the sulfonate group in (4-Bromo-2-methoxyphenyl)methyl 4-methylbenzene-1-sulfonate has been extensively studied for its pharmacological properties. Sulfonates are known to exhibit a wide range of biological activities, including anti-inflammatory, anti-diabetic, and anti-cancer effects. The presence of this moiety in a molecule can enhance its binding affinity to target proteins and improve its pharmacokinetic profile. This has led to numerous sulfonate-containing drugs being approved by regulatory agencies worldwide.

Recent advancements in computational chemistry have further enhanced our ability to design and optimize molecules like (4-Bromo-2-methoxyphenyl)methyl 4-methylbenzene-1-sulfonate. Molecular docking studies have shown that this compound can interact with various protein targets, suggesting its potential as an inhibitor or modulator of these proteins. For example, computational models have predicted that it may bind to enzymes involved in metabolic pathways relevant to cancer and inflammation. These predictions provide valuable insights for experimentalists and guide the design of more potent derivatives.

The synthesis of (4-Bromo-2-methoxyphenyl)methyl 4-methylbenzene-1-sulfonate involves several key steps that highlight its synthetic utility. The bromination of 2-methoxyphenol followed by methylation and subsequent sulfonation are common strategies used in its preparation. These reactions are well-established in organic chemistry and can be performed under mild conditions to ensure high yields and purity. The ability to synthesize this compound efficiently is crucial for both academic research and industrial applications.

In conclusion, (4-Bromo-2-methoxyphenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2274106-39-5) is a promising molecule with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery programs. With ongoing advancements in synthetic methodologies and computational techniques, this compound is poised to play a vital role in developing new therapeutic agents for various diseases.